Cas no 2248363-24-6 (2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2248363-24-6
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6056856
• PubChem ID: 137939030
• Update Time: 2025-06-14

2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-6508721
• 2-{[(tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• 2248363-24-6
• 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H18N2O4S/c1-6-14(11(17)18-12(3,4)5)10-13-7(2)8(19-10)9(15)16/h6H2,1-5H3,(H,15,16)
• InChI Key： QCNNLNGJKHTYAZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(CC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2248363-24-6)

The compound 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2248363-24-6) is a highly specialized thiazole derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an ethylamino substituent, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

In recent years, the demand for thiazole-based compounds has surged, driven by their versatility in bioactive molecule design. The Boc-protected moiety in 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid enhances its stability during synthetic processes, making it ideal for peptide coupling reactions and small-molecule optimization. This aligns with current trends in precision medicine and targeted therapy, where researchers seek robust building blocks for high-throughput screening.

The compound's carboxylic acid functionality further expands its utility, enabling conjugation with other pharmacophores to modulate drug solubility and bioavailability. These properties are critical in addressing challenges like drug delivery and metabolic stability, which are frequently searched topics in AI-driven drug development platforms. Additionally, its methyl-thiazole core is structurally analogous to fragments found in FDA-approved drugs, underscoring its relevance in fragment-based drug discovery.

From a synthetic perspective, CAS No. 2248363-24-6 exemplifies the growing importance of heterocyclic chemistry in modern laboratories. Its synthesis often involves multistep organic reactions, including Boc protection and selective carboxylation, which are widely discussed in academic publications and patent literature. The compound’s purity and reproducibility are paramount, reflecting the industry’s focus on QC/QA compliance and green chemistry principles.

Beyond pharmaceuticals, 2-{[(Tert-butoxy)carbonyl](ethyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid has potential applications in agrochemical research and material science. Its thiazole ring exhibits electron-rich characteristics, useful in designing organic semiconductors or ligands for catalysis. This multidisciplinary appeal resonates with search queries related to sustainable chemistry and functional materials.

In conclusion, CAS No. 2248363-24-6 represents a convergence of innovation and practicality in chemical research. Its structural features address pressing needs in R&D efficiency and molecular diversity, while its compatibility with automated synthesis platforms positions it as a future-proof asset. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to play a pivotal role in breakthroughs across life sciences and beyond.